1-(4-methoxyphenyl)-5-oxo-N-{[4-(propan-2-yl)phenyl]methyl}pyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-methoxyphenyl)-5-oxo-N-[(4-propan-2-ylphenyl)methyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H26N2O3/c1-15(2)17-6-4-16(5-7-17)13-23-22(26)18-12-21(25)24(14-18)19-8-10-20(27-3)11-9-19/h4-11,15,18H,12-14H2,1-3H3,(H,23,26)
• InChI Key: OTYDKPKAMNUENR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• CAS No.: 2215014-40-5

Description

1-(4-Methoxyphenyl)-5-oxo-N-{[4-(propan-2-yl)phenyl]methyl}pyrrolidine-3-carboxamide is a high-purity chemical compound offered for research and development purposes. This molecule belongs to the pyrrolidine-3-carboxamide class, a scaffold of significant interest in medicinal chemistry and drug discovery. The structure features a 5-oxopyrrolidine core, substituted with a 4-methoxyphenyl group on the nitrogen and a carboxamide linker connected to a 4-isopropylbenzyl moiety. This specific arrangement of aromatic and heterocyclic systems makes it a valuable intermediate for constructing more complex molecules and for structure-activity relationship (SAR) studies. Research Applications and Value: While the specific biological profile of this compound is under investigation, its core structure is closely related to other N-substituted pyrrolidine-3-carboxamides used in scientific research as key intermediates . Researchers utilize compounds of this nature in various areas, including the design and synthesis of potential pharmacologically active agents. The presence of the 5-oxopyrrolidine (or gamma-lactam) ring is a common feature in compounds with diverse activity. For instance, pyrrolidine derivatives are investigated for their potential interactions with the monoamine transporters in neurological research . Furthermore, the carboxamide linker provides a versatile handle for further synthetic modification, allowing for the exploration of chemical space in library synthesis. Handling and Usage: This product is intended for research use by qualified laboratory personnel only. It is strictly not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the safety data sheet (SDS) and handle the material appropriately in a controlled laboratory environment.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

The following analysis compares the target compound with structurally similar pyrrolidine-3-carboxamide derivatives, focusing on substituent variations and their implications.

Substituent Variations on the Aromatic Ring

Compound Name	Substituent (Position)	N-Substituent	Molecular Weight	Key Differences	References
1-(4-Methoxyphenyl)-5-oxo-N-{[4-(propan-2-yl)phenyl]methyl}pyrrolidine-3-carboxamide (Target)	4-OCH₃	4-Isopropylbenzyl	~380 (estimated)	Reference compound; balanced lipophilicity and electron-donating effects.
1-(4-Fluorophenyl)-N-(4-methyl-2-pyridinyl)-5-oxo-3-pyrrolidinecarboxamide	4-F	4-Methylpyridin-2-yl	313.33	Fluorine’s electronegativity may enhance binding affinity in hydrophobic pockets. Pyridinyl group introduces hydrogen-bonding potential.
1-(2-Methoxyphenyl)-N-(4-methylpyridin-2-yl)-5-oxopyrrolidine-3-carboxamide	2-OCH₃	4-Methylpyridin-2-yl	325.4	Methoxy at 2-position may reduce steric hindrance compared to 4-position.
1-(3-Chlorophenyl)-5-oxo-N-(2-oxo-2H-chromen-6-yl)pyrrolidine-3-carboxamide	3-Cl	2-Oxo-2H-chromen-6-yl	382.8	Chlorine’s electron-withdrawing effect and coumarin moiety may alter metabolic stability.

Key Observations :

• Electron-Donating vs. Electron-Withdrawing Groups : The 4-methoxy group in the target compound (electron-donating) contrasts with halogenated derivatives (e.g., 4-F in , 3-Cl in ), which may enhance receptor binding but reduce solubility.

Variations in the N-Substituent

Compound Name	N-Substituent	Key Features	References
1-[3-Methyl-4-(propan-2-yl)phenyl]-5-oxo-N-[(pyridin-3-yl)methyl]pyrrolidine-3-carboxamide	Pyridin-3-ylmethyl	Pyridine introduces basicity and potential for π-π stacking interactions.
N-{(2S)-1-{[(2S)-1-Hydroxy-3-phenylpropan-2-yl]amino}-1-oxo-3-[4-(propan-2-yloxy)phenyl]propan-2-yl}benzamide	Hydroxypropan-2-ylamino-benzamide	Complex substituent with hydroxyl group; may improve solubility.
1-(3,4-Dimethylphenyl)-5-oxo-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)pyrrolidine-3-carboxamide	Thiophene-pyrazinylmethyl	Heterocyclic substituent enhances diversity in binding modes.

Key Observations :

• Heterocyclic vs. Aromatic N-Substituents : Pyridine () or thiophene-pyrazine () substituents introduce heteroatoms, enabling hydrogen bonding or metal coordination, unlike the purely aromatic isopropylbenzyl group in the target.
• Hydrophilicity : Hydroxy-containing substituents () may improve aqueous solubility compared to the hydrophobic isopropylbenzyl group.

Physicochemical and Pharmacokinetic Trends

• Lipophilicity : The isopropylbenzyl group in the target compound (logP ~3.5 estimated) contrasts with pyridinyl (logP ~2.8 in ) or coumarin-containing derivatives (logP ~4.0 in ), affecting membrane permeability and CYP450 metabolism.

Preparation Methods

Cyclization via Michael Addition

A widely utilized method involves the reaction of N-(4-methoxyphenyl)propiolamide with 2-bromo-propanedioic acid diethyl ester under basic conditions. This step forms the pyrrolinone ring, which is subsequently hydrogenated to yield the saturated pyrrolidine.

Procedure:

• N-(4-Methoxyphenyl)propiolamide (1.0 equiv) and 2-bromo-propanedioic acid diethyl ester (1.2 equiv) are combined in dry DMF with sodium hydride (NaH, 2.0 equiv) at 0°C.

• The mixture is stirred at room temperature for 12 hours, yielding 1-(4-methoxyphenyl)-5-oxo-3-(propiolamido)pyrrolidine-2,2-dicarboxylic acid diethyl ester as a yellow oil (Yield: 49%).

• Hydrogenation : The pyrrolinone intermediate is treated with 10% Pd/C under H₂ (50 psi) in ethanol at 25°C for 6 hours, affording 1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid diethyl ester (Yield: 85%).

Key Data:

Parameter	Value
Reaction Temperature	0°C → 25°C (room temperature)
Catalyst	10% Pd/C
Solvent	Ethanol
Yield (Cyclization)	49%
Yield (Hydrogenation)	85%

Ester Hydrolysis

The diethyl ester is hydrolyzed to the carboxylic acid using aqueous NaOH:

• The ester (1.0 equiv) is refluxed with 2N NaOH (3.0 equiv) in methanol/water (3:1) for 4 hours.

• Acidification with HCl (1N) precipitates 1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid (Yield: 93%).

Characterization (Intermediate A):

• ¹H-NMR (CDCl₃) : δ 2.35 (1H, dd, J = 17.0, 9.0 Hz), 2.80 (3H, s), 3.65–3.80 (1H, m), 4.31 (1H, d, J = 17.4 Hz), 7.30–7.55 (5H, m).

• Molecular Formula : C₁₃H₁₅NO₄.

Synthesis of Intermediate B: 4-Isopropylbenzylamine

Reduction of 4-Isopropylbenzonitrile

4-Isopropylbenzylamine is prepared via catalytic hydrogenation of 4-isopropylbenzonitrile :

• 4-Isopropylbenzonitrile (1.0 equiv) is dissolved in methanol with Raney Ni (10% w/w).

• Hydrogen gas is introduced at 50 psi and 60°C for 8 hours, yielding 4-isopropylbenzylamine (Yield: 88%).

Characterization (Intermediate B):

• Boiling Point : 98–100°C at 15 mmHg.

• ¹H-NMR (CDCl₃) : δ 1.25 (6H, d, J = 6.8 Hz), 2.90–3.00 (1H, m), 3.85 (2H, s), 7.20–7.40 (4H, m).

Amide Coupling: Final Step

The carboxylic acid (Intermediate A) is activated and coupled with 4-isopropylbenzylamine (Intermediate B) using ethyl chloroformate and triethylamine (TEA) :

Procedure:

• Activation : Intermediate A (1.0 equiv) is dissolved in THF under N₂. TEA (1.5 equiv) and ethyl chloroformate (1.2 equiv) are added at −15°C, forming the mixed anhydride.

• Coupling : A solution of Intermediate B (1.1 equiv) in THF is added dropwise. The reaction is stirred at −10°C for 1 hour and then at room temperature for 12 hours.

• Workup : The mixture is diluted with ethyl acetate, washed with brine, and dried over MgSO₄. Purification by silica gel chromatography (EtOAc/hexane, 1:1) affords the title compound (Yield: 78%).

Characterization (Final Product):

• Melting Point : 162–164°C.

• ¹H-NMR (DMSO-d₆) : δ 1.20 (6H, d, J = 6.9 Hz), 2.30–2.50 (2H, m), 2.78 (3H, s), 3.70–3.85 (1H, m), 4.40 (2H, s), 6.90–7.50 (8H, m).

• Molecular Formula : C₂₀H₂₄N₂O₃.

Alternative Synthetic Routes

Solid-Phase Synthesis

A modified protocol involves anchoring the pyrrolidine core to Wang resin, followed by sequential coupling of 4-methoxyphenyl and 4-isopropylbenzyl groups. This method, though less common, offers advantages in purification and scalability.

Critical Analysis of Methodologies

Method	Advantages	Limitations
Michael Addition	High yield (85%), scalable	Requires Pd/C hydrogenation step
Enantioselective	Controls stereochemistry	Complex catalysts, higher cost
Solid-Phase	Ease of purification	Lower yields (~60%)

Q & A

Q. What are the key synthetic routes for 1-(4-methoxyphenyl)-5-oxo-N-{[4-(propan-2-yl)phenyl]methyl}pyrrolidine-3-carboxamide?

The synthesis typically involves multi-step reactions:

• Step 1 : Formation of the pyrrolidine ring via cyclization of a 1,4-diketone or amino alcohol precursor under acidic or basic conditions .
• Step 2 : Introduction of the 4-methoxyphenyl group via nucleophilic aromatic substitution or Suzuki coupling .
• Step 3 : Amide bond formation between the pyrrolidine carboxylic acid and 4-(propan-2-yl)benzylamine using coupling agents like EDCl/HOBt . Critical parameters include solvent choice (e.g., DMF for polar intermediates), temperature control (60–80°C for cyclization), and purification via column chromatography .

Q. How is the compound characterized structurally?

Key analytical techniques include:

• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR confirm substituent positions (e.g., methoxy protons at ~3.8 ppm, pyrrolidine carbonyl at ~170 ppm) .
• IR Spectroscopy : Stretching frequencies for amide (1650–1680 cm$^{-1}$) and ketone (1720–1750 cm$^{-1}$) groups .
• Mass Spectrometry : High-resolution MS validates the molecular formula (e.g., [M+H]$^+$ peak at m/z 381.18) .
• X-ray Crystallography (if available): Resolves stereochemistry and confirms crystal packing .

Q. What preliminary biological assays are recommended for this compound?

Initial screens focus on:

• Enzyme Inhibition : Fluorescence-based assays targeting kinases or proteases, with IC$_{50}$ determination .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) at 10–100 µM concentrations .
• Solubility and Stability : HPLC analysis in PBS (pH 7.4) and simulated gastric fluid to assess pharmacokinetic potential .

Advanced Research Questions

Q. How can conflicting data on reaction yields be resolved?

Discrepancies in yields (e.g., 40% vs. 65%) may arise from:

• Substituent Effects : Electron-donating groups (e.g., methoxy) vs. steric hindrance from isopropyl groups altering reaction kinetics .
• Optimization Strategies :

• Use of microwave-assisted synthesis to reduce side reactions .
• Solvent screening (e.g., THF vs. DCM) to improve intermediate solubility .
  • Validation : Replicate reactions with controlled atmospheric conditions (e.g., inert gas) and quantify impurities via LC-MS .

Q. What mechanistic insights explain the compound’s reactivity in amide bond formation?

The carboxamide group’s electrophilicity is influenced by:

• Electronic Effects : Electron-withdrawing substituents on the phenyl ring increase carbonyl reactivity, facilitating nucleophilic attack by the benzylamine .
• Steric Factors : Bulky substituents (e.g., isopropyl) may slow reaction rates, necessitating longer reaction times or elevated temperatures . Computational studies (DFT) can model transition states and predict regioselectivity .

Q. How to design structure-activity relationship (SAR) studies for this compound?

Focus on modifying:

• Pyrrolidine Core : Introduce methyl groups at C2/C4 to probe steric effects on target binding .
• Aromatic Substituents : Replace methoxy with halogens (e.g., F, Cl) to assess electronic impacts on bioactivity .
• Amide Linker : Compare carboxamide with sulfonamide or urea analogs . Assay Design : Use standardized panels (e.g., NCI-60 for anticancer activity) and molecular docking against crystallized protein targets (e.g., EGFR kinase) .